5-Isothiocyanato-2-(1-methyl-1H-pyrrol-2-yl)-1,3-benzoxazole

• CAS No.: 51299-52-6
• Molecular Formula: C13H9N3OS
• Molecular Weight: 255.30 g/mol
• IUPAC Name: 5-isothiocyanato-2-(1-methylpyrrol-2-yl)-1,3-benzoxazole
• InChI: InChI=1S/C13H9N3OS/c1-16-6-2-3-11(16)13-15-10-7-9(14-8-18)4-5-12(10)17-13/h2-7H,1H3
• InChI Key: OMAPWNPPGIVMFC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NC3=C(O2)C=CC(=C3)N=C=S

Description

5-Isothiocyanato-2-(1-methyl-1H-pyrrol-2-yl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C13H9N3OS and its molecular weight is 255.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g of 5-amino-2-(1-methyl-2-pyrrolyl)benzoxazole (0.0047 mole) is dissolved in 50 ml of chloroform and slowly added to the following cold mixture: 0.54 g of thiophosgene (0.0047 mole), 0.47 g of calcium carbonate (0.0047 mole), 100 ml of chloroform and 25 ml of water. After the addition is complete the reaction is stirred at room temperature for 2 hr. The chloroform layer is separated, dried over anhyd. MgSO4 and evaporated under vacuum yielding a light brown solid. This material is crystallized from petroleum ether yielding 0.650 g of tan crystals, mp 105°-106° (54%).